![molecular formula C23H22N4O2S B2539719 3-(3,4-Dimethylphenyl)-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine CAS No. 1114915-37-5](/img/structure/B2539719.png)
3-(3,4-Dimethylphenyl)-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,4-Dimethylphenyl)-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Chemistry
- Heterocyclic Synthesis : The compound is utilized in the synthesis of various heterocyclic derivatives, including quinoxaline, benzothiadiazine, benzoxadiazine, and quinazolinone derivatives. These compounds have potential applications in material science and pharmaceuticals (Zohdi, Osman, & Abdelhamid, 1997).
Pharmacological Potential
- Antibacterial Activity : Novel oxadiazoles, including variants of the given chemical structure, have been synthesized and tested for antibacterial properties, indicating potential use in developing new antibacterial agents (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).
- Toxicity Assessment and Tumor Inhibition : Computational and pharmacological evaluations of oxadiazole derivatives, including structures similar to the specified compound, have been conducted for toxicity assessment, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).
Antimicrobial and Anticancer Applications
- Antimicrobial Activity : The compound and its derivatives are part of the study of antimicrobial activities of novel heterocyclic compounds, particularly in the context of antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
- Anticancer Evaluation : Derivatives of the compound have been synthesized and evaluated for anticancer activity, highlighting their potential in cancer treatment research (Bakavoli, Rahimizadeh, Shiri, Akbarzadeh, Mousavi, Atapour-Mashhad, & Tayarani-Najaran, 2010).
Additional Applications
- Synthesis of Diverse Derivatives : The compound is used in the synthesis of various derivatives with applications in biological studies and potential as light-emitting materials (Takahashi, Torii, Kamata, & Sugino, 1995).
- Plant Growth Stimulation : Some derivatives, including compounds combining pyrazolyl-pyridazine moiety with other heterocyclic rings, showed pronounced plant growth stimulant activity (Yengoyan, Shainova, Gomktsyan, & Karapetyan, 2018).
properties
IUPAC Name |
5-[[6-(3,4-dimethylphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-ethoxyphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2S/c1-4-28-19-9-7-17(8-10-19)23-24-21(29-27-23)14-30-22-12-11-20(25-26-22)18-6-5-15(2)16(3)13-18/h5-13H,4,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYPDPFQNWDBDIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.